6-(3-Pyridylamino)-5,8-dioxo-5,8-dihydronaphthalene-1-sulfonamide
Catalog No.
S534101
CAS No.
1436382-03-4
M.F
C15H11N3O4S
M. Wt
329.33
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1436382-03-4
Product Name
6-(3-Pyridylamino)-5,8-dioxo-5,8-dihydronaphthalene-1-sulfonamide
IUPAC Name
5,8-dioxo-6-(pyridin-3-ylamino)naphthalene-1-sulfonamide
Molecular Formula
C15H11N3O4S
Molecular Weight
329.33
InChI
InChI=1S/C15H11N3O4S/c16-23(21,22)13-5-1-4-10-14(13)12(19)7-11(15(10)20)18-9-3-2-6-17-8-9/h1-8,18H,(H2,16,21,22)
InChI Key
GSGMKINCHGAOPK-UHFFFAOYSA-N
SMILES
C1=CC2=C(C(=C1)S(=O)(=O)N)C(=O)C=C(C2=O)NC3=CN=CC=C3
Solubility
Soluble in DMSO
Synonyms
LY5; LY-5; LY 5;
Description
The exact mass of the compound 6-(3-Pyridylamino)-5,8-dioxo-5,8-dihydronaphthalene-1-sulfonamide is 329.047 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis)
XLogP3
0.7
Exact Mass
329.047
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Dates
Modify: 2024-01-05
1: Qiao X, Rao P, Zhang Y, Liu L, Pang M, Wang H, Hu M, Tian X, Zhang J, Zhao Y, Wang XM, Wang C, Yu H, Guo F, Cao Q, Wang Y, Wang YM, Zhang GY, Lee VW, Alexander SI, Zheng G, Harris DCH. Redirecting TGF-β Signaling through the β-Catenin/Foxo Complex Prevents Kidney Fibrosis. J Am Soc Nephrol. 2018 Feb;29(2):557-570. doi: 10.1681/ASN.2016121362. Epub 2017 Nov 27. PubMed PMID: 29180394; PubMed Central PMCID: PMC5791062.
2: Chiba Y, Mizoguchi I, Furusawa J, Hasegawa H, Ohashi M, Xu M, Owaki T, Yoshimoto T. Interleukin-27 Exerts Its Antitumor Effects by Promoting Differentiation of Hematopoietic Stem Cells to M1 Macrophages. Cancer Res. 2018 Jan 1;78(1):182-194. doi: 10.1158/0008-5472.CAN-17-0960. Epub 2017 Nov 1. PubMed PMID: 29093008.
3: Yu PY, Gardner HL, Roberts R, Cam H, Hariharan S, Ren L, LeBlanc AK, Xiao H, Lin J, Guttridge DC, Mo X, Bennett CE, Coss CC, Ling Y, Phelps MA, Houghton P, London CA. Target specificity, in vivo pharmacokinetics, and efficacy of the putative STAT3 inhibitor LY5 in osteosarcoma, Ewing's sarcoma, and rhabdomyosarcoma. PLoS One. 2017 Jul 27;12(7):e0181885. doi: 10.1371/journal.pone.0181885. eCollection 2017. PubMed PMID: 28750090; PubMed Central PMCID: PMC5531494.
4: Wang Y, Huang D, Chen KY, Cui M, Wang W, Huang X, Awadellah A, Li Q, Friedman A, Xin WW, Di Martino L, Cominelli F, Miron A, Chan R, Fox JG, Xu Y, Shen X, Kalady MF, Markowitz S, Maillard I, Lowe JB, Xin W, Zhou L. Fucosylation Deficiency in Mice Leads to Colitis and Adenocarcinoma. Gastroenterology. 2017 Jan;152(1):193-205.e10. doi: 10.1053/j.gastro.2016.09.004. Epub 2016 Sep 14. PubMed PMID: 27639802; PubMed Central PMCID: PMC5164974.
5: Tan X, Fujiu K, Manabe I, Nishida J, Yamagishi R, Terashima Y, Matsushima K, Kaburaki T, Nagai R, Yanagi Y. Choroidal Neovascularization Is Inhibited in Splenic-Denervated or Splenectomized Mice with a Concomitant Decrease in Intraocular Macrophage. PLoS One. 2016 Aug 17;11(8):e0160985. doi: 10.1371/journal.pone.0160985. eCollection 2016. PubMed PMID: 27532664; PubMed Central PMCID: PMC4988653.
6: Moro-Sibilot L, Blanc P, Taillardet M, Bardel E, Couillault C, Boschetti G, Traverse-Glehen A, Defrance T, Kaiserlian D, Dubois B. Mouse and Human Liver Contain Immunoglobulin A-Secreting Cells Originating From Peyer's Patches and Directed Against Intestinal Antigens. Gastroenterology. 2016 Aug;151(2):311-23. doi: 10.1053/j.gastro.2016.04.014. Epub 2016 Apr 27. PubMed PMID: 27132185.
7: Zhao C, Wang W, Yu W, Jou D, Wang Y, Ma H, Xiao H, Qin H, Zhang C, Lü J, Li S, Li C, Lin J, Lin L. A novel small molecule STAT3 inhibitor, LY5, inhibits cell viability, colony formation, and migration of colon and liver cancer cells. Oncotarget. 2016 Mar 15;7(11):12917-26. doi: 10.18632/oncotarget.7338. PubMed PMID: 26883202; PubMed Central PMCID: PMC4914331.
8: Wu X, Xiao H, Wang R, Liu L, Li C, Lin J. Persistent GP130/STAT3 Signaling Contributes to the Resistance of Doxorubicin, Cisplatin, and MEK Inhibitor in Human Rhabdomyosarcoma Cells. Curr Cancer Drug Targets. 2016;16(7):631-8. PubMed PMID: 26373715; PubMed Central PMCID: PMC5014400.
9: Kumar A. Malignant transformation of mature T cells after gammaretrovirus mediated transfer of nucleophosmin-anaplastic lymphoma kinase oncogene. Indian J Pathol Microbiol. 2015 Jul-Sep;58(3):301-6. doi: 10.4103/0377-4929.162835. PubMed PMID: 26275250.
10: Liang ZW, Guo KM, Dai XF, Liu LY, Xu SQ, Zhao LJ, Li FB, Wang HL. [Protective effect of lycopene on human spermatozoa during cryopreservation and its mechanism]. Zhonghua Nan Ke Xue. 2015 Jun;21(6):521-6. Chinese. PubMed PMID: 26242042.
11: Zhao C, Xiao H, Wu X, Li C, Liang G, Yang S, Lin J. Rational combination of MEK inhibitor and the STAT3 pathway modulator for the therapy in K-Ras mutated pancreatic and colon cancer cells. Oncotarget. 2015 Jun 10;6(16):14472-87. PubMed PMID: 25961376; PubMed Central PMCID: PMC4546480.
12: Xiao H, Bid HK, Jou D, Wu X, Yu W, Li C, Houghton PJ, Lin J. A novel small molecular STAT3 inhibitor, LY5, inhibits cell viability, cell migration, and angiogenesis in medulloblastoma cells. J Biol Chem. 2015 Feb 6;290(6):3418-29. doi: 10.1074/jbc.M114.616748. Epub 2014 Oct 13. PubMed PMID: 25313399; PubMed Central PMCID: PMC4319011.
13: Hermida MD, Doria PG, Taguchi AM, Mengel JO, dos-Santos W. Leishmania amazonensis infection impairs dendritic cell migration from the inflammatory site to the draining lymph node. BMC Infect Dis. 2014 Aug 20;14:450. doi: 10.1186/1471-2334-14-450. PubMed PMID: 25142021; PubMed Central PMCID: PMC4143564.
14: Ueda T, Fujita A, Ogawa R, Itoh Y, Fukunaga Y, Shimada T, Migita M. Adipose-derived stromal cells grown on a hydroxyapatite scaffold can support hematopoiesis in regenerated bone marrow in vivo. Cell Biol Int. 2014 Jun;38(6):790-8. doi: 10.1002/cbin.10254. Epub 2014 Apr 24. PubMed PMID: 24474575.
15: Yang L, Fu S, Khan MA, Zeng W, Fu J. Molecular cloning and development of RAPD-SCAR markers for Dimocarpus longan variety authentication. Springerplus. 2013 Oct 3;2:501. doi: 10.1186/2193-1801-2-501. eCollection 2013. PubMed PMID: 24130961; PubMed Central PMCID: PMC3795202.
16: Yu W, Xiao H, Lin J, Li C. Discovery of novel STAT3 small molecule inhibitors via in silico site-directed fragment-based drug design. J Med Chem. 2013 Jun 13;56(11):4402-12. doi: 10.1021/jm400080c. Epub 2013 May 16. PubMed PMID: 23651330.
17: Wienecke J, Hebel K, Hegel KJ, Pierau M, Brune T, Reinhold D, Pethe A, Brunner-Weinzierl MC. Pro-inflammatory effector Th cells transmigrate through anti-inflammatory environments into the murine fetus. Placenta. 2012 Jan;33(1):39-46. doi: 10.1016/j.placenta.2011.10.014. Epub 2011 Nov 16. PubMed PMID: 22093381.
18: Hlobeňová T, Sefc L, Chang KT, Savvulidi F, Michalová J, Nečas E. B-lymphopoiesis gains sensitivity to subsequent inhibition by estrogens during final phase of fetal development. Dev Comp Immunol. 2012 Feb;36(2):385-9. doi: 10.1016/j.dci.2011.07.009. Epub 2011 Aug 10. PubMed PMID: 21854803.
19: Vargas CL, Poursine-Laurent J, Yang L, Yokoyama WM. Development of thymic NK cells from double negative 1 thymocyte precursors. Blood. 2011 Sep 29;118(13):3570-8. doi: 10.1182/blood-2011-06-359679. Epub 2011 Aug 5. PubMed PMID: 21821702; PubMed Central PMCID: PMC3186333.
20: Rasmussen KD, O'Carroll D. The miR-144/451eGFP allele, a novel tool for resolving the erythroid potential of hematopoietic precursors. Blood. 2011 Sep 15;118(11):2988-92. doi: 10.1182/blood-2011-04-350728. Epub 2011 Jul 25. PubMed PMID: 21791432.
2: Chiba Y, Mizoguchi I, Furusawa J, Hasegawa H, Ohashi M, Xu M, Owaki T, Yoshimoto T. Interleukin-27 Exerts Its Antitumor Effects by Promoting Differentiation of Hematopoietic Stem Cells to M1 Macrophages. Cancer Res. 2018 Jan 1;78(1):182-194. doi: 10.1158/0008-5472.CAN-17-0960. Epub 2017 Nov 1. PubMed PMID: 29093008.
3: Yu PY, Gardner HL, Roberts R, Cam H, Hariharan S, Ren L, LeBlanc AK, Xiao H, Lin J, Guttridge DC, Mo X, Bennett CE, Coss CC, Ling Y, Phelps MA, Houghton P, London CA. Target specificity, in vivo pharmacokinetics, and efficacy of the putative STAT3 inhibitor LY5 in osteosarcoma, Ewing's sarcoma, and rhabdomyosarcoma. PLoS One. 2017 Jul 27;12(7):e0181885. doi: 10.1371/journal.pone.0181885. eCollection 2017. PubMed PMID: 28750090; PubMed Central PMCID: PMC5531494.
4: Wang Y, Huang D, Chen KY, Cui M, Wang W, Huang X, Awadellah A, Li Q, Friedman A, Xin WW, Di Martino L, Cominelli F, Miron A, Chan R, Fox JG, Xu Y, Shen X, Kalady MF, Markowitz S, Maillard I, Lowe JB, Xin W, Zhou L. Fucosylation Deficiency in Mice Leads to Colitis and Adenocarcinoma. Gastroenterology. 2017 Jan;152(1):193-205.e10. doi: 10.1053/j.gastro.2016.09.004. Epub 2016 Sep 14. PubMed PMID: 27639802; PubMed Central PMCID: PMC5164974.
5: Tan X, Fujiu K, Manabe I, Nishida J, Yamagishi R, Terashima Y, Matsushima K, Kaburaki T, Nagai R, Yanagi Y. Choroidal Neovascularization Is Inhibited in Splenic-Denervated or Splenectomized Mice with a Concomitant Decrease in Intraocular Macrophage. PLoS One. 2016 Aug 17;11(8):e0160985. doi: 10.1371/journal.pone.0160985. eCollection 2016. PubMed PMID: 27532664; PubMed Central PMCID: PMC4988653.
6: Moro-Sibilot L, Blanc P, Taillardet M, Bardel E, Couillault C, Boschetti G, Traverse-Glehen A, Defrance T, Kaiserlian D, Dubois B. Mouse and Human Liver Contain Immunoglobulin A-Secreting Cells Originating From Peyer's Patches and Directed Against Intestinal Antigens. Gastroenterology. 2016 Aug;151(2):311-23. doi: 10.1053/j.gastro.2016.04.014. Epub 2016 Apr 27. PubMed PMID: 27132185.
7: Zhao C, Wang W, Yu W, Jou D, Wang Y, Ma H, Xiao H, Qin H, Zhang C, Lü J, Li S, Li C, Lin J, Lin L. A novel small molecule STAT3 inhibitor, LY5, inhibits cell viability, colony formation, and migration of colon and liver cancer cells. Oncotarget. 2016 Mar 15;7(11):12917-26. doi: 10.18632/oncotarget.7338. PubMed PMID: 26883202; PubMed Central PMCID: PMC4914331.
8: Wu X, Xiao H, Wang R, Liu L, Li C, Lin J. Persistent GP130/STAT3 Signaling Contributes to the Resistance of Doxorubicin, Cisplatin, and MEK Inhibitor in Human Rhabdomyosarcoma Cells. Curr Cancer Drug Targets. 2016;16(7):631-8. PubMed PMID: 26373715; PubMed Central PMCID: PMC5014400.
9: Kumar A. Malignant transformation of mature T cells after gammaretrovirus mediated transfer of nucleophosmin-anaplastic lymphoma kinase oncogene. Indian J Pathol Microbiol. 2015 Jul-Sep;58(3):301-6. doi: 10.4103/0377-4929.162835. PubMed PMID: 26275250.
10: Liang ZW, Guo KM, Dai XF, Liu LY, Xu SQ, Zhao LJ, Li FB, Wang HL. [Protective effect of lycopene on human spermatozoa during cryopreservation and its mechanism]. Zhonghua Nan Ke Xue. 2015 Jun;21(6):521-6. Chinese. PubMed PMID: 26242042.
11: Zhao C, Xiao H, Wu X, Li C, Liang G, Yang S, Lin J. Rational combination of MEK inhibitor and the STAT3 pathway modulator for the therapy in K-Ras mutated pancreatic and colon cancer cells. Oncotarget. 2015 Jun 10;6(16):14472-87. PubMed PMID: 25961376; PubMed Central PMCID: PMC4546480.
12: Xiao H, Bid HK, Jou D, Wu X, Yu W, Li C, Houghton PJ, Lin J. A novel small molecular STAT3 inhibitor, LY5, inhibits cell viability, cell migration, and angiogenesis in medulloblastoma cells. J Biol Chem. 2015 Feb 6;290(6):3418-29. doi: 10.1074/jbc.M114.616748. Epub 2014 Oct 13. PubMed PMID: 25313399; PubMed Central PMCID: PMC4319011.
13: Hermida MD, Doria PG, Taguchi AM, Mengel JO, dos-Santos W. Leishmania amazonensis infection impairs dendritic cell migration from the inflammatory site to the draining lymph node. BMC Infect Dis. 2014 Aug 20;14:450. doi: 10.1186/1471-2334-14-450. PubMed PMID: 25142021; PubMed Central PMCID: PMC4143564.
14: Ueda T, Fujita A, Ogawa R, Itoh Y, Fukunaga Y, Shimada T, Migita M. Adipose-derived stromal cells grown on a hydroxyapatite scaffold can support hematopoiesis in regenerated bone marrow in vivo. Cell Biol Int. 2014 Jun;38(6):790-8. doi: 10.1002/cbin.10254. Epub 2014 Apr 24. PubMed PMID: 24474575.
15: Yang L, Fu S, Khan MA, Zeng W, Fu J. Molecular cloning and development of RAPD-SCAR markers for Dimocarpus longan variety authentication. Springerplus. 2013 Oct 3;2:501. doi: 10.1186/2193-1801-2-501. eCollection 2013. PubMed PMID: 24130961; PubMed Central PMCID: PMC3795202.
16: Yu W, Xiao H, Lin J, Li C. Discovery of novel STAT3 small molecule inhibitors via in silico site-directed fragment-based drug design. J Med Chem. 2013 Jun 13;56(11):4402-12. doi: 10.1021/jm400080c. Epub 2013 May 16. PubMed PMID: 23651330.
17: Wienecke J, Hebel K, Hegel KJ, Pierau M, Brune T, Reinhold D, Pethe A, Brunner-Weinzierl MC. Pro-inflammatory effector Th cells transmigrate through anti-inflammatory environments into the murine fetus. Placenta. 2012 Jan;33(1):39-46. doi: 10.1016/j.placenta.2011.10.014. Epub 2011 Nov 16. PubMed PMID: 22093381.
18: Hlobeňová T, Sefc L, Chang KT, Savvulidi F, Michalová J, Nečas E. B-lymphopoiesis gains sensitivity to subsequent inhibition by estrogens during final phase of fetal development. Dev Comp Immunol. 2012 Feb;36(2):385-9. doi: 10.1016/j.dci.2011.07.009. Epub 2011 Aug 10. PubMed PMID: 21854803.
19: Vargas CL, Poursine-Laurent J, Yang L, Yokoyama WM. Development of thymic NK cells from double negative 1 thymocyte precursors. Blood. 2011 Sep 29;118(13):3570-8. doi: 10.1182/blood-2011-06-359679. Epub 2011 Aug 5. PubMed PMID: 21821702; PubMed Central PMCID: PMC3186333.
20: Rasmussen KD, O'Carroll D. The miR-144/451eGFP allele, a novel tool for resolving the erythroid potential of hematopoietic precursors. Blood. 2011 Sep 15;118(11):2988-92. doi: 10.1182/blood-2011-04-350728. Epub 2011 Jul 25. PubMed PMID: 21791432.
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